Cas no 186203-37-2 (tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate
• CAS No: 186203-37-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD21098136
• CID: 2091978
• PubChem ID: 66569347
• Update Time: 2025-08-05

tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl cyclopropyl(pyrrolidin-3-yl)carbamate
• Cyclopropyl-pyrrolidin-3-yl-carbaMic acid tert-butyl ester
• tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate
• tert-butyl N-cyclopropyl-N-pyrrolidin-3-ylcarbamate
• AT33308
• DB-254358
• AKOS023444883
• SCHEMBL1863662
• CS-0371345
• (S)-tert-Butyl cyclopropyl(pyrrolidin-3-yl)carbamate
• 186203-37-2
• tert-Butylcyclopropyl(pyrrolidin-3-yl)carbamate
• SB50319
• EEC00934
• EEC00397

• MDL： MFCD21098136
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14(9-4-5-9)10-6-7-13-8-10/h9-10,13H,4-8H2,1-3H3
• InChI Key： OISBACWDCRUUAL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1CNCC1)C1CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate (CAS No. 186203-37-2)

The compound tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate (CAS No. 186203-37-2) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a cyclopropyl group and a pyrrolidine ring, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

One of the key reasons for the growing attention toward tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate is its versatility in organic synthesis. The tert-butyl group provides steric protection, while the pyrrolidin-3-yl moiety offers a reactive site for further functionalization. This combination makes the compound a promising candidate for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and peptide mimetics.

In recent years, the demand for high-purity intermediates like CAS No. 186203-37-2 has surged, driven by advancements in precision medicine and targeted therapies. The compound’s ability to act as a building block for small-molecule drugs aligns with current trends in personalized healthcare. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate is often utilized in the production of pharmaceutical intermediates and agrochemicals. Its synthesis involves multi-step organic reactions, including protection-deprotection strategies and catalytic transformations. These processes highlight the compound’s relevance in green chemistry initiatives, where efficiency and sustainability are paramount.

The analytical characterization of CAS No. 186203-37-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s structural integrity and purity, which are critical for its application in regulatory-compliant research. Furthermore, the compound’s physicochemical properties, including solubility and melting point, are well-documented, facilitating its use in formulation development.

As the pharmaceutical industry continues to explore novel chemical entities, tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate stands out as a compound with broad utility. Its role in lead optimization and structure-activity relationship (SAR) studies underscores its importance in modern drug design. Future research may uncover additional applications, particularly in neurology and oncology, where nitrogen-containing heterocycles are of great interest.

In conclusion, tert-butyl N-cyclopropyl-N-(pyrrolidin-3-yl)carbamate (CAS No. 186203-37-2) is a highly functionalized intermediate with diverse applications in life sciences and chemical research. Its synthetic flexibility and bioactive potential make it a subject of ongoing investigation, reflecting the dynamic nature of contemporary chemistry.